Cas no 1804894-87-8 (Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate
• CAS No: 1804894-87-8
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4944403
• Update Time: 2025-05-20

Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H10F3NO4/c1-2-19-10(17)5-8-3-7(6-16)4-9(11(8)18)20-12(13,14)15/h3-4,18H,2,5H2,1H3
• InChI Key： LWMWCJWXYFLDPS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(=C1O)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 2.6
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate

Research Briefing on Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate (CAS: 1804894-87-8)

Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate (CAS: 1804894-87-8) is a synthetic intermediate of growing interest in the pharmaceutical and agrochemical industries due to its unique structural features, including the trifluoromethoxy and cyano functional groups. Recent studies have explored its potential as a key building block for the development of novel bioactive compounds, particularly in the areas of anti-inflammatory and antimicrobial agents. This briefing summarizes the latest research findings related to this compound, focusing on its synthesis, applications, and biological activities.

Recent advancements in synthetic methodologies have enabled more efficient production of Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized multi-step synthesis route starting from commercially available 3-(trifluoromethoxy)phenol, achieving an overall yield of 68% with high purity (>99%). The incorporation of the trifluoromethoxy group has been shown to enhance the metabolic stability and bioavailability of resulting drug candidates, making this compound particularly valuable in medicinal chemistry.

In pharmacological research, derivatives of Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate have exhibited promising COX-2 inhibitory activity, with IC50 values in the low micromolar range. Molecular docking studies suggest that the trifluoromethoxy group plays a crucial role in binding to the hydrophobic pocket of the COX-2 enzyme. These findings were recently presented at the American Chemical Society National Meeting (Spring 2024) and are currently under further investigation for potential NSAID development with reduced gastrointestinal side effects.

The compound's antimicrobial potential has also been explored, with several research groups reporting moderate to strong activity against Gram-positive bacteria, including MRSA strains. A structure-activity relationship study published in Bioorganic & Medicinal Chemistry Letters (2024) identified the ethyl ester and cyano groups as critical for maintaining antibacterial activity while allowing for structural modifications to improve solubility and reduce cytotoxicity.

From a chemical biology perspective, the compound serves as an important probe for studying enzyme-substrate interactions involving trifluoromethoxy-containing compounds. Recent work published in Biochemistry (2024) utilized this molecule to investigate the substrate specificity of cytochrome P450 enzymes, revealing unexpected regioselectivity in oxidative metabolism that could inform future drug design strategies for fluorinated pharmaceuticals.

Ongoing research is exploring the use of Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate in the development of PET radiotracers, taking advantage of the fluorine atoms for 18F-labeling. Preliminary results presented at the World Molecular Imaging Congress (2023) showed promising brain penetration and retention properties, suggesting potential applications in neuroimaging for neurodegenerative diseases.

In conclusion, Ethyl 5-cyano-2-hydroxy-3-(trifluoromethoxy)phenylacetate (CAS: 1804894-87-8) represents a versatile chemical building block with multiple applications in drug discovery and chemical biology. Its unique combination of functional groups offers opportunities for the development of novel therapeutic agents with improved pharmacological properties. Future research directions likely include further optimization of synthetic routes, expansion of structure-activity relationship studies, and exploration of additional therapeutic targets.